Cas no 61511-69-1 (Benzenamine, N-ethyl-4-methoxy-2,6-dinitro-)

• Product Name: Benzenamine, N-ethyl-4-methoxy-2,6-dinitro-
• CAS No: 61511-69-1
• MF: C₉H₁₁N₃O₅
• MW: 241.200742006302
• CID: 476774
• PubChem ID: 12343900
• Update Time: 2025-04-19

Benzenamine, N-ethyl-4-methoxy-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-4-methoxy-2,6-dinitro-
• N-ethyl-4-methoxy-2,6-dinitroaniline
• DTXSID80492500
• 61511-69-1

• Inchi： 1S/C9H11N3O5/c1-3-10-9-7(11(13)14)4-6(17-2)5-8(9)12(15)16/h4-5,10H,3H2,1-2H3
• InChI Key： CEMUCDSUHRAXPQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=C(C=1)[N+](=O)[O-])NCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.06993
• Monoisotopic Mass: 241.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 107.54